N'-{[1-(4-fluorophenyl)cyclopropyl]methyl}-N-(2,2,2-trifluoroethyl)ethanediamide

• IUPAC Name: N-[[1-(4-fluorophenyl)cyclopropyl]methyl]-N'-(2,2,2-trifluoroethyl)oxamide
• InChI: InChI=1S/C14H14F4N2O2/c15-10-3-1-9(2-4-10)13(5-6-13)7-19-11(21)12(22)20-8-14(16,17)18/h1-4H,5-8H2,(H,19,21)(H,20,22)
• InChI Key: QGBCZCMUNPKCIA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNC(=O)C(=O)NCC(F)(F)F)C2=CC=C(C=C2)F
• Molecular Formula: C14H14F4N2O2
• Molecular Weight: 318.27 g/mol

Description

N'-{[1-(4-fluorophenyl)cyclopropyl]methyl}-N-(2,2,2-trifluoroethyl)ethanediamide (abbreviated as 4-F-CPEA) is a novel compound that has gained attention for its potential applications in drug synthesis and scientific research. It is a cyclopropyl-containing compound with a fluorophenyl group, a trifluoroethyl group, and a diamide group. This unique structure makes 4-F-CPEA a versatile compound that can be used in a variety of applications.

Scientific Research Applications

N'-{[1-(4-fluorophenyl)cyclopropyl]methyl}-N-(2,2,2-trifluoroethyl)ethanediamide has a number of potential applications in scientific research. It has been used as a substrate for the synthesis of a variety of compounds, including peptides, amino acids, and polymers. It has also been used as a catalyst in organic reactions, such as the Wittig reaction and the Heck reaction. In addition, N'-{[1-(4-fluorophenyl)cyclopropyl]methyl}-N-(2,2,2-trifluoroethyl)ethanediamide has been used as a model compound for studying the effects of fluorinated groups on the properties of cyclopropyl-containing compounds. Furthermore, N'-{[1-(4-fluorophenyl)cyclopropyl]methyl}-N-(2,2,2-trifluoroethyl)ethanediamide has been used as a ligand for the coordination of metal ions, such as cobalt and nickel.

Mechanism of Action

The mechanism of action of N'-{[1-(4-fluorophenyl)cyclopropyl]methyl}-N-(2,2,2-trifluoroethyl)ethanediamide is not yet fully understood. However, it is believed that the fluorophenyl group and the trifluoroethyl group interact with the cyclopropyl ring, resulting in increased reactivity and stability. The diamide group is also believed to play a role in the mechanism of action, as it is able to form hydrogen bonds with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of N'-{[1-(4-fluorophenyl)cyclopropyl]methyl}-N-(2,2,2-trifluoroethyl)ethanediamide are not yet fully understood. However, it has been shown to have some effects on enzymes, such as cytochrome P450 enzymes, which are involved in drug metabolism. In addition, it has been shown to have some effects on the activity of certain neurotransmitters, such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

N'-{[1-(4-fluorophenyl)cyclopropyl]methyl}-N-(2,2,2-trifluoroethyl)ethanediamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, it is relatively stable, and it is relatively non-toxic. In addition, it has a wide range of applications in scientific research. However, there are some limitations to its use in laboratory experiments. It is relatively expensive and its reactivity can be unpredictable, which can lead to unexpected results.

Future Directions

The potential applications of N'-{[1-(4-fluorophenyl)cyclopropyl]methyl}-N-(2,2,2-trifluoroethyl)ethanediamide are vast, and there are many possible future directions for research. One potential area of research is the development of new synthetic methods for the synthesis of N'-{[1-(4-fluorophenyl)cyclopropyl]methyl}-N-(2,2,2-trifluoroethyl)ethanediamide, as well as other cyclopropyl-containing compounds. Another potential area of research is the development of new catalysts for organic reactions that involve N'-{[1-(4-fluorophenyl)cyclopropyl]methyl}-N-(2,2,2-trifluoroethyl)ethanediamide. In addition, further research could be conducted on the biochemical and physiological effects of N'-{[1-(4-fluorophenyl)cyclopropyl]methyl}-N-(2,2,2-trifluoroethyl)ethanediamide, as well as on its potential applications in drug synthesis and drug delivery. Finally, research could be conducted on the use of N'-{[1-(4-fluorophenyl)cyclopropyl]methyl}-N-(2,2,2-trifluoroethyl)ethanediamide as a ligand for the coordination of metal ions, such as cobalt and nickel.

Synthesis Methods

The synthesis of N'-{[1-(4-fluorophenyl)cyclopropyl]methyl}-N-(2,2,2-trifluoroethyl)ethanediamide is relatively simple and can be achieved in a few steps. The first step is to synthesize the cyclopropyl-containing compound. This is done by reacting 4-fluorophenylmagnesium bromide with 1-bromocyclopropane in the presence of a base, such as potassium carbonate. The reaction yields the desired cyclopropyl-containing compound. The second step is to add a trifluoroethyl group to the cyclopropyl-containing compound. This is done by reacting the cyclopropyl-containing compound with trifluoroacetic anhydride in the presence of a base, such as pyridine. The reaction yields the desired product. The final step is to add a diamide group to the trifluoroethyl-containing compound. This is done by reacting the trifluoroethyl-containing compound with ethylene diamine in the presence of a base, such as sodium hydroxide. The reaction yields the desired product.